2-Amino-6-benzyl-4-[4-(trifluoromethyl)phenyl]-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-6-benzyl-5,5-dioxo-4-[4-(trifluoromethyl)phenyl]-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C26H18F3N3O3S/c27-26(28,29)18-12-10-17(11-13-18)22-20(14-30)25(31)35-23-19-8-4-5-9-21(19)32(36(33,34)24(22)23)15-16-6-2-1-3-7-16/h1-13,22H,15,31H2
• InChI Key: RDEVQJKUVYQPMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3C4=C(S2(=O)=O)C(C(=C(O4)N)C#N)C5=CC=C(C=C5)C(F)(F)F
• Molecular Formula: C26H18F3N3O3S
• Molecular Weight: 509.5 g/mol

Description

The compound “2-Amino-6-benzyl-4-[4-(trifluoromethyl)phenyl]-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide” is a biochemical used for proteomics research. It has a molecular formula of C26H18F3N3O3S and a molecular weight of 509.50.

Scientific Research Applications

Multicomponent Synthesis and Structural Analysis

The synthesis of related 2-amino-4H-pyrans, including derivatives of 2-amino-6-benzyl-4-[4-(trifluoromethyl)phenyl]-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide, involves multicomponent interactions. These processes can yield either the target compounds or stable triethylammonium salts under certain conditions, showcasing the versatility and complexity of synthetic routes. The formation of bis-adducts as a novel product of these reactions, their structural confirmation via X-ray diffraction, and the ability to manipulate reaction selectivity through an understanding of the mechanism highlight significant research applications in synthetic chemistry (Lega et al., 2016).

Mechanism of Action

Target of action

Compounds with a benzothiazine structure often interact with various enzymes and receptors in the body. The trifluoromethyl group can enhance the lipophilicity and metabolic stability of the compound, potentially improving its ability to reach its target .

Mode of action

The mode of action would depend on the specific target of the compound. For example, it might inhibit an enzyme’s activity or bind to a receptor, altering its signaling .

Biochemical pathways

The compound could affect various biochemical pathways depending on its specific target. For instance, if it targets an enzyme involved in inflammation, it might affect the biochemical pathways related to inflammatory responses .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure. The trifluoromethyl group can enhance the metabolic stability of the compound, potentially affecting its bioavailability .

Result of action

The molecular and cellular effects of the compound would depend on its mode of action and the biochemical pathways it affects. For example, if it inhibits an enzyme involved in inflammation, it might reduce inflammatory responses at the molecular and cellular level .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability .